Cas no 69438-21-7 (2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 69438-21-7
• MF: C₁₆H₁₄N₄O₆S
• MW: 390.370562076569
• CID: 6019993
• PubChem ID: 1581238
• Update Time: 2025-05-24

2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(3,5-dinitrobenzoyl)amino]-4,5,6,7-tetrahydro-
• Oprea1_845626
• UPCMLD0ENAT0507-4453:001
• SR-01000326200
• AKOS000535999
• Oprea1_817312
• F0016-0641
• Z27358414
• 2-[(3,5-dinitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000326200-1
• 69438-21-7

• Inchi： 1S/C16H14N4O6S/c17-14(21)13-11-3-1-2-4-12(11)27-16(13)18-15(22)8-5-9(19(23)24)7-10(6-8)20(25)26/h5-7H,1-4H2,(H2,17,21)(H,18,22)
• InChI Key： IBOYHLNFUAYTOT-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)S2

Computed Properties

• Exact Mass: 390.06340535g/mol
• Monoisotopic Mass: 390.06340535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Melting Point: 285-286 °C
• Boiling Point: 493.8±45.0 °C(Predicted)
• pka: 11.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(3,5-dinitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide: A Comprehensive Overview

2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is a complex organic compound with the CAS registry number 69438-21-7. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of the dinitrobenzamido group and the carboxamide functional group makes this compound highly versatile and interesting for various applications in chemistry and materials science.

The structure of 2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is characterized by a benzothiophene ring system with a tetrahydro substitution pattern. The dinitrobenzamido group attached at position 2 introduces strong electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it a potential candidate for use in electronic materials and optoelectronic devices. Recent studies have shown that such functionalized benzothiophenes can exhibit unique photovoltaic properties, making them promising for applications in solar cell technology.

One of the key areas of research involving this compound is its role in drug discovery. The carboxamide group present in the molecule is known to enhance bioavailability and stability in biological systems. Researchers have explored its potential as a scaffold for designing new pharmaceutical agents targeting various diseases. For instance, studies have demonstrated that analogs of this compound can act as inhibitors of specific enzymes involved in cancer progression.

In terms of synthesis, 2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is typically prepared through multi-step organic synthesis involving coupling reactions and functional group transformations. The use of advanced catalytic systems has enabled higher yields and better control over the stereochemistry of the product. Recent advancements in catalysis have further enhanced the efficiency of these reactions, making large-scale production more feasible.

The physical properties of this compound are also of significant interest. Its melting point and solubility characteristics make it suitable for various industrial applications. For example, its high thermal stability has been exploited in the development of high-performance polymers and composites. Additionally, its ability to form stable films has led to its use in thin-film transistor applications.

From an environmental perspective, understanding the degradation pathways of 2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is crucial for assessing its environmental impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions. These studies have revealed that while the compound exhibits moderate biodegradability under certain conditions, further research is needed to fully understand its environmental fate.

In conclusion,2-(3,5-Dinitrobenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound,CAS No 69438-21-7 will undoubtedly play an increasingly important role in advancing modern science and technology.